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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-5984 hydrochloride, also known as KRP-204, is a potent and selective agonist for the [33-
adrenergic receptor.[1] As a research chemical, it is a valuable tool for investigating the
physiological and pathological roles of the 3-adrenergic receptor, which is predominantly
expressed in adipose tissue and the detrusor muscle of the bladder. Its selectivity makes it
particularly useful for studies related to obesity, diabetes, and overactive bladder syndrome.
These application notes provide essential information on the chemical properties of N-5984
hydrochloride and a detailed protocol for the preparation of stock solutions to ensure accurate
and reproducible experimental outcomes.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of N-5984 hydrochloride is
fundamental for its proper handling, storage, and use in experimental settings. While specific
solubility data in common laboratory solvents is not readily available in the public domain, the
following table summarizes its key chemical identifiers.
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Molecular Formula C20H22CINOs-HCI
Molecular Weight 428.31 g/mol
CAS Number 185035-23-8

KRP-204, (2R)-6-[(2R)-2-[[(2R)-2-(3-

chlorophenyl)-2-hydroxyethyllamino]propyl]-2,3-
Synonyms . .y . .
dihydro-1,4-benzodioxine-2-carboxylic acid

hydrochloride

B3-Adrenergic Receptor Signhaling Pathway

N-5984 hydrochloride exerts its effects by activating the 33-adrenergic receptor, a G-protein
coupled receptor (GPCR). The downstream signaling cascade is crucial for its physiological
effects. The diagram below illustrates the primary signaling pathways initiated by the activation

of the 33-adrenergic receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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